Cas no 99512-75-1 (Acetamide,N-7-benzothiazolyl-)

• Product Name: Acetamide,N-7-benzothiazolyl-
• CAS No: 99512-75-1
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 797163
• Update Time: 2024-01-31

Acetamide,N-7-benzothiazolyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-7-benzothiazolyl-
• Benzothiazole, 7-acetamido- (6CI)
• N-benzothiazol-7-yl-acetamide
• Acetamide, N-7-benzothiazolyl-

• Inchi： 1S/C9H8N2OS/c1-6(12)11-8-4-2-3-7-9(8)13-5-10-7/h2-5H,1H3,(H,11,12)
• InChI Key： KCPCFKAICPQGII-UHFFFAOYSA-N
• SMILES： C(NC1=C2SC=NC2=CC=C1)(=O)C

Computed Properties

• Exact Mass: 192.036
• Monoisotopic Mass: 192.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2